Cas no 3582-05-6 (Trifluoromethanesulfonic acid trifluoromethyl ester)

• Product Name: Trifluoromethanesulfonic acid trifluoromethyl ester
• CAS No: 3582-05-6
• MF: C₂F₆O₃S
• MW: 218.0750207901
• MDL: MFCD04973017
• CID: 310223
• PubChem ID: 337239
• Update Time: 2025-04-19

Trifluoromethanesulfonic acid trifluoromethyl ester Chemical and Physical Properties

Names and Identifiers

• Trifluoromethyl triflate
• Methanesulfonicacid, 1,1,1-trifluoro-, trifluoromethyl ester
• Trifluormethyl triflate
• TRIFLUOROMETHANESULFONIC ACID TRIFLUOROMETHYL ESTER
• TRIFLUOROMETHYL TRIFLUOROMETHANESULFONATE
• Trifluormethyl trifluoromethanesulfonate
• trifluoromethyl methanesulfonate
• AMY6674
• EN300-72479
• MFCD04973017
• Trifluoromethyltriflate
• SCHEMBL286824
• 3582-05-6
• TRIFLUOROMETHANESULFONICACIDTRIFLUOROMETHYLESTER
• trifluoro-methanesulfonic acid trifluoromethyl ester
• trifluoromethyl trifluoromethanesulphonate
• CF3SO2OCF3
• NSC354415
• trifluoromethane sulfonic acid, trifluoromethyl ester
• DTXSID40320072
• FS-4741
• NSC-354415
• CS-B0884
• AKOS005259285
• FT-0696505
• Trifluoromethyltrifluoromethanesulfonate
• DB-007931
• STL556501
• BBL102696
• Trifluoromethanesulfonic acid trifluoromethyl ester

• MDL： MFCD04973017
• Inchi： 1S/C2F6O3S/c3-1(4,5)11-12(9,10)2(6,7)8
• InChI Key： GVZFDPPAJXHNGL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(F)(F)F

Computed Properties

• Exact Mass: 217.94700
• Monoisotopic Mass: 217.94723400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.791±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -108,2°C
• Boiling Point: 21 ºC (760 Torr)
• Flash Point: -18.6±27.3 ºC,
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 51.75000
• LogP: 2.45320

Trifluoromethanesulfonic acid trifluoromethyl ester Security Information

• Hazardous Material transportation number：UN 3308
• Hazard Category Code： 14-34
• Safety Instruction： S23; S38
• Risk Phrases：R14; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives